Cas no 1899164-00-1 (3-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)prop-2-en-1-amine)

• Product Name: 3-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)prop-2-en-1-amine
• CAS No: 1899164-00-1
• MF: C₁₂H₁₅NO
• MW: 189.253603219986
• CID: 6231871
• PubChem ID: 117281515
• Update Time: 2025-08-03

3-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)prop-2-en-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)prop-2-en-1-amine
• 1899164-00-1
• EN300-1760244

• Inchi： 1S/C12H15NO/c1-9-7-11-8-10(3-2-6-13)4-5-12(11)14-9/h2-5,8-9H,6-7,13H2,1H3/b3-2+
• InChI Key： ZAQLOBMFNTYIQM-NSCUHMNNSA-N
• SMILES： O1C2C=CC(/C=C/CN)=CC=2CC1C

Computed Properties

• Exact Mass: 189.115364102g/mol
• Monoisotopic Mass: 189.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 35.2Ų

Additional information on 3-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)prop-2-en-1-amine

3-(2-Methyl-2,3-Dihydro-1-Benzofuran-5-Yl)Prop-2-En-1-Amine: A Comprehensive Overview

The compound with CAS No. 1899164-00-1, known as 3-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)prop-2-en-1-amine, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of benzofuran derivatives, which are widely studied for their potential applications in drug discovery and materials science. The benzofuran moiety in this molecule is particularly interesting due to its aromaticity and structural versatility, making it a valuable component in various chemical reactions and biological assays.

Recent studies have highlighted the biological activity of this compound, particularly its potential as a modulator of cellular signaling pathways. Researchers have explored its ability to interact with key enzymes and receptors, suggesting its role in therapeutic interventions for conditions such as inflammation, neurodegenerative diseases, and cancer. The propenylamine group attached to the benzofuran ring adds further functional complexity, enhancing the molecule's reactivity and bioavailability.

The synthesis of 3-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)prop-2-en-1-amine involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The use of transition metal catalysts has significantly improved the efficiency of this synthesis, enabling researchers to produce the compound in higher yields and with greater purity. This advancement has facilitated its widespread use in preclinical studies and early-stage drug development.

In terms of applications, this compound has shown promise in the development of targeted drug delivery systems. Its unique structure allows for easy functionalization, enabling researchers to attach various ligands or imaging agents for diagnostic and therapeutic purposes. Additionally, its stability under physiological conditions makes it an ideal candidate for long-term therapeutic applications.

Recent breakthroughs in computational chemistry have further enhanced our understanding of this compound's properties. Advanced molecular modeling techniques have provided insights into its three-dimensional structure, electronic distribution, and interaction with biological targets. These findings have been instrumental in guiding the design of more potent derivatives with improved pharmacokinetic profiles.

The integration of experimental and computational approaches has also shed light on the photophysical properties of this compound. Its ability to absorb and emit light at specific wavelengths makes it a potential candidate for applications in optoelectronics and sensors. Researchers are currently exploring its use in developing novel materials for light-emitting diodes (LEDs) and photovoltaic devices.

In conclusion, 3-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)prop-2-en-1-amine (CAS No. 1899164-00-) is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique structure, coupled with recent advancements in synthesis and characterization techniques, positions it as a key player in future innovations in medicine and materials science.